Cas no 2229330-50-9 (4-3-(methoxymethyl)phenyl-1H-imidazole)

• Product Name: 4-3-(methoxymethyl)phenyl-1H-imidazole
• CAS No: 2229330-50-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5810885
• PubChem ID: 141371883
• Update Time: 2025-05-25

4-3-(methoxymethyl)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-3-(methoxymethyl)phenyl-1H-imidazole
• 2229330-50-9
• EN300-1782058
• 4-[3-(methoxymethyl)phenyl]-1H-imidazole

• Inchi： 1S/C11H12N2O/c1-14-7-9-3-2-4-10(5-9)11-6-12-8-13-11/h2-6,8H,7H2,1H3,(H,12,13)
• InChI Key： RQXCXJLKJBGWGU-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C2=CN=CN2)C=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-3-(methoxymethyl)phenyl-1H-imidazole

4-(3-(Methoxymethyl)Phenyl)-1H-Imidazole: A Comprehensive Overview

The compound CAS No 2229330-50-9, commonly referred to as 4-(3-(methoxymethyl)phenyl)-1H-imidazole, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the imidazole family, a class of nitrogen-containing aromatic heterocycles that have been extensively studied for their unique chemical properties and biological activities. The structure of this compound consists of an imidazole ring fused with a phenyl group substituted at the 3-position with a methoxymethyl group, which introduces additional functional groups that enhance its reactivity and versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-(methoxymethyl)phenyl)-1H-imidazole. Researchers have explored various methodologies, including nucleophilic aromatic substitution, condensation reactions, and transition metal-catalyzed coupling reactions, to construct this compound. These methods not only improve the yield but also allow for precise control over the stereochemistry and regioselectivity of the product. The use of microwave-assisted synthesis has further accelerated the process, making it more time-efficient and environmentally friendly.

The unique structure of CAS No 2229330-50-9 endows it with remarkable electronic properties. The imidazole ring is known for its aromaticity and ability to act as both a nucleophile and an electrophile under different reaction conditions. The methoxymethyl substituent introduces electron-donating effects, which can modulate the electronic environment of the imidazole ring and influence its reactivity in various chemical transformations. This makes the compound an attractive candidate for applications in medicinal chemistry, materials science, and catalysis.

In the field of medicinal chemistry, 4-(3-(methoxymethyl)phenyl)-1H-imidazole has shown promise as a lead compound for drug discovery. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for targeting specific protein pockets or enzyme active sites. Recent studies have demonstrated its potential as an inhibitor of certain kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. Additionally, its structural flexibility allows for further modification to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The application of CAS No 2229330-50-9 extends beyond pharmaceuticals into materials science. Its aromaticity and ability to form coordination complexes make it a valuable component in the development of new materials such as organic semiconductors, sensors, and catalysts. For instance, researchers have investigated its use as a ligand in metal-organic frameworks (MOFs), where it contributes to the formation of highly porous structures with potential applications in gas storage and separation.

From an environmental perspective, the synthesis and application of 4-(3-(methoxymethyl)phenyl)-1H-imidazole are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, including the use of renewable feedstocks, solvent-free reactions, and recyclable catalysts. These efforts align with global sustainability goals while maintaining high standards of chemical performance.

In conclusion, CAS No 2229330-50-9, or 4-(3-(methoxymethyl)phenyl)-1H-imidazole, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization strategies, positions it as a valuable tool for addressing contemporary challenges in medicine, materials science, and environmental sustainability. Continued research into its properties and applications is expected to unlock further potential and contribute to innovative solutions in these fields.